Cas no 74681-69-9 (2H-Azepin-2-one,hexahydro-1-(2,2,2-trifluoroacetyl)-)

2H-Azepin-2-one,hexahydro-1-(2,2,2-trifluoroacetyl)- structure
74681-69-9 structure
Product Name:2H-Azepin-2-one,hexahydro-1-(2,2,2-trifluoroacetyl)-
CAS No:74681-69-9
MF:C8H10F3NO2
MW:209.165712833405
CID:557002
PubChem ID:13294160
Update Time:2025-04-19

2H-Azepin-2-one,hexahydro-1-(2,2,2-trifluoroacetyl)- Chemical and Physical Properties

Names and Identifiers

    • 2H-Azepin-2-one,hexahydro-1-(2,2,2-trifluoroacetyl)-
    • 2H-Azepin-2-one,hexahydro-1-(trifluoroacetyl)- (9CI)
    • 1-(2,2,2-trifluoroacetyl)azepan-2-one
    • DTXSID30535330
    • 1-(Trifluoroacetyl)azepan-2-one
    • 74681-69-9
    • Inchi: 1S/C8H10F3NO2/c9-8(10,11)7(14)12-5-3-1-2-4-6(12)13/h1-5H2
    • InChI Key: QBSPKKRYZNUYKW-UHFFFAOYSA-N
    • SMILES: FC(C(N1C(CCCCC1)=O)=O)(F)F

Computed Properties

  • Exact Mass: 209.0664
  • Monoisotopic Mass: 209.06636305g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 37.4Ų

Experimental Properties

  • PSA: 37.38
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